N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl}-2-furamide

• Molecular Formula: C19H14Cl2N2O4
• Molecular Weight: 405.2 g/mol
• IUPAC Name: N-[4-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C19H14Cl2N2O4/c1-26-17-14(9-11(20)10-15(17)21)18(24)22-12-4-6-13(7-5-12)23-19(25)16-3-2-8-27-16/h2-10H,1H3,(H,22,24)(H,23,25)
• InChI Key: KROQENRMQDCFPA-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1C(=O)NC2=CC=C(C=C2)NC(=O)C3=CC=CO3)Cl)Cl
• Canonical SMILES: COC1=C(C=C(C=C1Cl)Cl)C(=O)NC2=CC=C(C=C2)NC(=O)C3=CC=CO3

Description

N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl}-2-furamide, also known as DCF, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of the enzyme cyclooxygenase-2 (COX-2) and has been studied extensively for its potential therapeutic applications.

Mechanism of Action

N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl}-2-furamide is a selective inhibitor of COX-2, which is an enzyme that is responsible for the synthesis of prostaglandins. Prostaglandins are involved in the regulation of inflammation, pain, and fever. By inhibiting COX-2, N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl}-2-furamide reduces the production of prostaglandins, which leads to its anti-inflammatory, analgesic, and antipyretic effects.
Biochemical and Physiological Effects:
N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl}-2-furamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and inflammation. It has also been shown to reduce fever in animal models of fever. In addition, N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl}-2-furamide has been shown to have anticancer activity in vitro and in vivo.

Advantages and Limitations for Lab Experiments

N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl}-2-furamide has several advantages for lab experiments. It is a potent inhibitor of COX-2 and has been extensively studied for its potential therapeutic applications. However, there are also some limitations to its use. N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl}-2-furamide is a highly reactive compound and can be toxic in high doses. In addition, it can be difficult to obtain pure N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl}-2-furamide for use in experiments.

Future Directions

There are several future directions for research on N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl}-2-furamide. One area of research is the development of new derivatives of N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl}-2-furamide that are more potent and selective inhibitors of COX-2. Another area of research is the investigation of the anticancer activity of N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl}-2-furamide in more detail, including the mechanisms of action and potential therapeutic applications. Finally, research could be conducted on the potential use of N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl}-2-furamide in combination with other drugs for the treatment of various diseases.

Synthesis Methods

N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl}-2-furamide can be synthesized through a multi-step process starting from 3,5-dichloro-2-methoxybenzoic acid. The first step involves the conversion of the acid to its acid chloride derivative using thionyl chloride. The acid chloride is then reacted with 4-aminophenylfurazan to form the corresponding amide. The final step involves the reduction of the nitro group to an amino group using palladium on carbon and hydrogen gas.

Scientific Research Applications

N-{4-[(3,5-dichloro-2-methoxybenzoyl)amino]phenyl}-2-furamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects in animal models. It has also been studied for its potential anticancer activity, as COX-2 is known to be overexpressed in many types of cancer.